Cas no 28598-66-5 (2-Chloro-3-hydroxypropanal)

• Product Name: 2-Chloro-3-hydroxypropanal
• CAS No: 28598-66-5
• MF: C₃H₅ClO₂
• MW: 108.52360033989
• CID: 3929636
• PubChem ID: 10558579
• Update Time: 2025-06-29

2-Chloro-3-hydroxypropanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-chloro-3-hydroxy-
• 2-chloro-3-hydroxyPropanal
• 28598-66-5
• 2-chloro-3-hydroxypropionaldehyde
• DA-07342
• 2-Chloro-3-hydroxypropanal

• Inchi： 1S/C3H5ClO2/c4-3(1-5)2-6/h1,3,6H,2H2
• InChI Key： IJPKVLSXPZKNHA-UHFFFAOYSA-N
• SMILES： C(=O)C(Cl)CO

Computed Properties

• Exact Mass: 107.9978071Da
• Monoisotopic Mass: 107.9978071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Chloro-3-hydroxypropanal

Compound CAS No 28598-66-5: 2-Chloro-3-Hydroxypropanal

Compound CAS No 28598-66-5, also known as 2-Chloro-3-Hydroxypropanal, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a chlorinated group and a hydroxyl group attached to a propanal backbone. Recent studies have highlighted its potential in the synthesis of bioactive molecules, making it an essential component in modern chemical research.

The chemical structure of 2-Chloro-3-Hydroxypropanal plays a crucial role in its reactivity and functionality. The presence of the chlorine atom at the second carbon position and the hydroxyl group at the third carbon position introduces a high degree of structural diversity. This arrangement allows for multiple reaction pathways, including nucleophilic substitution, oxidation, and condensation reactions. Researchers have utilized these properties to develop novel synthetic routes for complex organic molecules, particularly in the pharmaceutical industry.

One of the most promising applications of 2-Chloro-3-Hydroxypropanal lies in its role as an intermediate in the synthesis of antibiotics. Recent findings suggest that this compound can be effectively used to construct key intermediates for β-lactam antibiotics, which are widely used to combat bacterial infections. The ability to modify the compound's structure further enhances its utility in drug design, enabling the creation of more potent and less toxic therapeutic agents.

In addition to its medicinal applications, 2-Chloro-3-Hydroxypropanal has shown potential in agricultural chemistry. Studies have demonstrated that this compound can serve as a precursor for biopesticides, offering an eco-friendly alternative to conventional chemical pesticides. Its ability to degrade naturally under environmental conditions makes it an attractive option for sustainable agricultural practices.

The synthesis of 2-Chloro-3-Hydroxypropanal has been optimized through various methodologies, with recent advancements focusing on green chemistry principles. Researchers have developed catalytic systems that reduce waste and improve yields, aligning with global efforts to promote sustainable chemical manufacturing. These innovations not only enhance the efficiency of production but also minimize the environmental footprint associated with its synthesis.

From a safety standpoint, understanding the toxicological profile of 2-Chloro-3-Hydroxypropanal is critical for its safe handling and application. Recent toxicity studies indicate that while the compound exhibits moderate toxicity at high concentrations, its risk profile can be managed through proper safety protocols and controlled exposure levels. These findings underscore the importance of adhering to established safety guidelines when working with this compound.

Looking ahead, the demand for 2-Chloro-3-Hydroxypropanal is expected to grow as researchers continue to uncover new applications across diverse industries. Its unique chemical properties make it a valuable tool in advancing drug discovery, agricultural innovation, and sustainable chemical production. As such, this compound stands at the forefront of modern chemical research, offering endless possibilities for future developments.